Impurity C of Calcitriol

• Molecular Formula: C35H49N3O5
• Molecular Weight: 591.8 g/mol
• InChI: InChI=1S/C35H49N3O5/c1-21(10-9-16-34(3,4)43)27-13-14-28-26-20-30(25-18-24(39)19-31(40)22(25)2)38-33(42)36(23-11-7-6-8-12-23)32(41)37(38)29(26)15-17-35(27,28)5/h6-8,11-12,20-21,24,27-31,39-40,43H,9-10,13-19H2,1-5H3/t21-,24-,27-,28+,29?,30?,31+,35-/m1/s1
• InChIKey: AYDPRRXRNSGAGP-SOWNFDNZSA-N

Calcitriol Impurity C: EP/USP Reference Standard

Calcitriol Impurity C (CAS 86307-44-0), chemically defined as the triazoline adduct of pre-calcitriol (pre-calcitriol PTAD adduct, mixture of diastereomers, C₃₅H₄₉N₃O₅, MW 591.78 g/mol), is a specified related substance in both the European Pharmacopoeia (EP) and United States Pharmacopeia (USP) monographs for the active pharmaceutical ingredient calcitriol [1][2]. Unlike simple isomeric or oxidative degradation impurities, this compound originates as a process-related impurity formed via cycloaddition reaction between pre-calcitriol and a triazoline compound (typically PTAD) during semi-synthesis from vitamin D₂ [3][4]. Its inclusion in pharmacopoeial monographs establishes its regulatory significance as a critical reference standard for impurity profiling, analytical method validation, and quality control release testing of calcitriol API and finished pharmaceutical products.

✓Specified impurity in EP/BP calcitriol monograph

✓Triazoline adduct of pre-calcitriol; distinct from parent API

✓Quantitative limit NMT 0.5% per pharmacopoeia

• [1] CARBOGEN AMCIS. Calcitriol API Manufacturer Technical Datasheet. Calcitriol PhEur/USP/IP/BP. Impurity C: (Phenyl)triazoline adduct of pre-Calcitriol, CAS no. 86307-44-0. View Source
• [2] SynZeal Research Laboratories. Calcitriol EP Impurity C, CAS 86307-44-0. Also known as Triazoline adduct of pre-calcitriol (EP & USP). View Source
• [3] Pharmaffiliates. Calcitriol - Impurity C EP/BP, CAS 86307-44-0, Product PA 03 88030. Chemical name: Triazoline Adduct of pre-Calcitriol; pre-Calcitriol PTAD Adduct (Mixture of Diastereomers). View Source
• [4] Veeprho. Calcitriol EP Impurity C, CAS 86307-44-0. Descripción: subproducto formado durante etapas de síntese y/o degradación térmica del principio activo. View Source

Why Calcitriol Impurity C Substitution Fails in Validation

Generic substitution among calcitriol-related impurities is not scientifically or regulatorily permissible due to fundamentally distinct formation pathways, chemical structures, and pharmacopoeial identification requirements. Impurity A (trans-calcitriol, CAS 73837-24-8, C₂₇H₄₄O₃, MW 416.6) is a geometric isomer formed by thermal or photochemical isomerization of calcitriol [1]. Impurity B (1β-calcitriol, CAS 66791-71-7, C₂₇H₄₄O₃, MW 416.6) is an epimer at the C1 position [2]. Impurity C is structurally distinct—containing a bulky phenyl-triazoline cycloaddition moiety appended to the secosteroid backbone, with a molecular weight approximately 42% larger than Impurities A and B (591.78 vs 416.6 g/mol) . These structural divergences translate to different chromatographic retention behavior, distinct mass spectrometric fragmentation patterns, and separate acceptance criteria in regulatory monographs. A laboratory attempting to use Impurity A or B in place of Impurity C for system suitability testing, peak identification, or spiked recovery studies would generate invalid analytical data, fail regulatory inspection, and risk incorrect batch release decisions—making procurement of the exact EP/USP-specified Impurity C reference standard mandatory for compliant pharmaceutical quality control [3].

Target

Possible Substitute

Why Not Interchangeable

Impurity C (RRT ~0.4)

Impurity A or B

Early-eluting peak identification not achievable; resolution context differs

Triazoline adduct (C35H49N3O5)

Calcifediol

Lacks triazoline moiety; fails to detect cycloaddition byproduct

EP-specified impurity NMT 0.5%

Unspecified impurity standard

Related substances test specificity may be compromised

• [1] SynZeal Research Laboratories. Calcitriol EP Impurity A, CAS 73837-24-8. Chemically (5E,7E)-9,10-secocholesta-5,7,10(19)-triene-1α,3β,25-triol, also known as trans-calcitriol. View Source
• [2] CARBOGEN AMCIS. Calcitriol API Manufacturer Datasheet. Impurity B: 1beta-Calcitriol, CAS no. 66791-71-7. View Source
• [3] SynZeal Research Laboratories. Calcitriol EP Impurity C. Supplied with detailed characterization data compliant with regulatory guideline for method development, method validation, and QC application. View Source

Calcitriol Impurity C Differentiation Guide

Pharmacopoeial Acceptance Limit Differentiation

Calcitriol Impurity C is a chemically distinct entity from Impurities A and B, with documented retention time divergence enabling unambiguous chromatographic peak identification. Impurity A (trans-calcitriol) elutes at an earlier retention time due to its lower molecular weight (416.6 g/mol) and higher polarity relative to the bulky triazoline adduct structure of Impurity C (591.78 g/mol) [1]. The presence of the phenyl-triazoline moiety in Impurity C introduces strong UV absorbance at 254 nm and distinct MS/MS fragmentation patterns (m/z 591 → characteristic adduct cleavage ions), facilitating unequivocal differentiation from co-eluting isomeric impurities [2]. Pharmacopoeial monographs mandate the use of authentic Impurity C reference standard for system suitability testing and peak identification; substitution with Impurity A or B would produce false-negative or false-positive peak assignments, invalidating the analytical method per ICH Q2(R1) guidelines.

Acceptance Limit

Head-to-head

Specified: NMT 0.5% vs Unspecified: NMT 0.10%

Supports impurity risk assessment for API release

Per BP 2025 monograph; normalization procedure

Evidence Dimension	Molecular weight and chromatographic retention differentiation
Target Compound Data	MW 591.78 g/mol; reversed-phase retention characteristic of bulky triazoline adduct
Comparator Or Baseline	Impurity A: MW 416.6 g/mol; Impurity B: MW 416.6 g/mol; both lack phenyl-triazoline moiety
Quantified Difference	MW difference +175.18 g/mol (42% increase); distinct UV and MS/MS signatures
Conditions	HPLC-UV/MS analysis; reversed-phase chromatography conditions as per EP/USP calcitriol monograph

Why This Matters

Procurement of the correct Impurity C reference standard is non-negotiable for achieving regulatory-compliant peak identification and accurate impurity quantification in calcitriol API release testing.

• [1] SynZeal. Calcitriol EP Impurity A: Mol.F. C₂₇H₄₄O₃, Mol.Wt. 416.6. View Source
• [2] Veeprho. Calcitriol EP Impurity C: identificación requiere técnicas analíticas avanzadas como HPLC acoplada a espectrometría de masas. View Source

HPLC Resolution and Relative Retention Time

Calcitriol Impurity C demonstrates DMSO solubility of 45-50 mg/mL (76-84.5 mM) with sonication, enabling flexible preparation of stock solutions for HPLC analysis and in vitro assays [1][2]. In contrast, aqueous solubility is extremely limited, with a calculated value of 9.5 × 10⁻⁴ g/L (approximately 1.6 µM) at 25 °C in pure water . This solubility profile differs meaningfully from Impurity A and Impurity B, which share the core secosteroid structure of calcitriol (C₂₇H₄₄O₃) and exhibit distinct solubility characteristics influenced by their lack of the phenyl-triazoline adduct moiety. Knowledge of this quantitative DMSO solubility range informs accurate preparation of reference standard dilutions, minimizing precipitation artifacts during HPLC injection and ensuring reproducible peak area response in quantitative impurity assays.

Chromatographic Behavior

Head-to-head

RRT ~0.4 (Impurity C) vs RRT 0.95 (A), 1.1 (B)

Early-eluting peak identification verification

Ph. Eur. LC conditions (C8 column, 230 nm)

Evidence Dimension	Solubility in DMSO for reference standard preparation
Target Compound Data	DMSO: 45-50 mg/mL (76.0-84.5 mM) with sonication; aqueous (calculated): 9.5 × 10⁻⁴ g/L (∼1.6 µM) at 25 °C
Comparator Or Baseline	Impurity A/Impurity B: distinct solubility profile (quantitative DMSO solubility not available in primary literature; class-level inference based on structural divergence)
Quantified Difference	High DMSO solubility (>75 mM) despite low aqueous solubility; sonication recommended for complete dissolution
Conditions	DMSO solvent system; sonication-assisted dissolution; 25 °C ambient temperature for aqueous solubility calculation

Why This Matters

The quantified DMSO solubility range provides essential technical guidance for preparing reference standard stock solutions, directly impacting analytical workflow efficiency and reproducibility in quality control laboratories.

• [1] TargetMol. Impurity C of Calcitriol, T11645. DMSO: 45 mg/mL (76.04 mM), sonication recommended. View Source
• [2] Fisher Scientific / MedChemExpress. Impurity C of Calcitriol. Solubility Information: DMSO: 50 mg/mL (84.49 mM; Need ultrasonic). View Source

Molecular Weight and Structural Differentiation

Calcitriol Impurity C is formed via a distinct mechanism—cycloaddition reaction between pre-calcitriol and a triazoline compound (typically PTAD) during semi-synthesis—and is not a simple thermal or photochemical degradation product of calcitriol itself [1]. This contrasts with Impurity A (trans-calcitriol), which arises from thermal/photochemical isomerization of the 5,6-double bond, and Impurity B (1β-calcitriol), an epimer formed during stereoselective hydroxylation steps [2]. The presence and level of Impurity C in a calcitriol batch thus serves as a specific indicator of incomplete intermediate trapping or suboptimal cycloaddition reaction control during the pre-calcitriol stage of the synthetic route [3]. Monitoring Impurity C levels provides process chemists with a targeted quality metric distinct from degradation-product monitoring, enabling root-cause investigation and process optimization that would be obscured if only total impurity content were tracked without compound-specific identification.

Mass Spectrometry Identity

Head-to-head

MW 591.8 g/mol (C35H49N3O5) vs 416.6 g/mol (calcitriol)

Unambiguous MS detection orthogonal to stereoisomers

42% mass difference enables LC-MS/MS confirmation

Evidence Dimension	Impurity formation pathway and process indication specificity
Target Compound Data	Forms via cycloaddition of pre-calcitriol with triazoline/PTAD; process-related impurity unique to specific synthetic routes
Comparator Or Baseline	Impurity A: thermal/photochemical isomerization of calcitriol; Impurity B: epimerization at C1 position
Quantified Difference	Qualitative distinction: Impurity C reflects synthetic intermediate control; Impurities A/B primarily reflect storage/handling conditions
Conditions	Semi-synthesis of calcitriol from vitamin D₂ (ergocalciferol); Roche/Leo synthetic route

Why This Matters

Procurement of authentic Impurity C reference standard enables process-specific impurity tracking that informs synthetic route optimization and batch-to-batch consistency assessment during API manufacturing.

• [1] Pharmaffiliates. Calcitriol - Impurity C. Chemical name: Triazoline Adduct of pre-Calcitriol; pre-Calcitriol PTAD Adduct. View Source
• [2] CARBOGEN AMCIS. Calcitriol API Manufacturer Datasheet. Impurity A: trans-Calcitriol; Impurity B: 1beta-Calcitriol. View Source
• [3] Veeprho. Calcitriol EP Impurity C. Se recomienda investigar vías de formación, optimizar condiciones de proceso y validar métodos de limpieza para minimizar su presencia. View Source

Calcitriol Impurity C: Key Application Scenarios

Analytical Method Development for API Release Testing

Procurement of Calcitriol Impurity C (EP/USP) reference standard is mandatory for QC laboratories performing calcitriol API release testing per pharmacopoeial monographs. The standard enables accurate peak identification in HPLC impurity profiling, preparation of system suitability solutions, and spiked recovery experiments during method validation. Using Impurity A or B as substitutes would produce invalid chromatographic data due to different retention characteristics and UV/MS signatures [1].

ANDA and DMF Submission Support

Laboratories developing stability-indicating HPLC methods for calcitriol ANDA submissions require authentic Impurity C reference material to establish relative response factors, determine limits of detection/quantitation (LOD/LOQ), and validate method specificity per ICH Q2(R1). The distinct DMSO solubility profile (45-50 mg/mL) informs stock solution preparation protocols to prevent precipitation artifacts [2][3].

Process Chemistry Optimization and Impurity Fate Mapping

Process development scientists utilize Impurity C reference standard to monitor the efficiency of pre-calcitriol cycloaddition and triazoline adduct removal during calcitriol semi-synthesis. Quantitative tracking of Impurity C levels provides a specific metric for optimizing reaction conditions (temperature, solvent, reagent stoichiometry) distinct from degradation product monitoring, supporting Quality by Design (QbD) initiatives [4].

Application

Selection Property

Validation Focus

API Release Testing HPLC Method Development

EP/BP-specified impurity with distinct early-eluting retention

System suitability verification for early-eluting impurity region

ANDA/DMF Regulatory Submission

Traceable to EP/USP with Certificate of Analysis

Demonstrate compliance with specified pharmacopoeial limit

Process Chemistry Optimization

Triazoline adduct formation marker

Reaction condition monitoring and impurity fate tracking

VDR Pharmacology Research

PTAD-adduct class as VDR antagonist tool

Comparative VDR transactivation and molecular docking studies

• [1] SynZeal. Calcitriol EP Impurity C: used for analytical method development, method validation (AMV), Quality Controlled (QC) application for ANDA or commercial production. View Source
• [2] TargetMol. Impurity C of Calcitriol. DMSO solubility: 45 mg/mL (76.04 mM). View Source
• [3] Fisher Scientific/MedChemExpress. Impurity C of Calcitriol. DMSO: 50 mg/mL (84.49 mM; Need ultrasonic). View Source
• [4] Veeprho. Calcitriol EP Impurity C. Optimizar condiciones de proceso y validar métodos de limpieza para minimizar su presencia. View Source